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Introduction

NVP-AAMO77, also known as PEAQX, is a potent and competitive antagonist of the N-methyl-
D-aspartate (NMDA) receptor.[1][2][3] It functions by binding at the glutamate site on the GIuN2
subunits and exhibits a degree of selectivity for receptors containing the GIuUN2A subunit over
those with the GIuN2B subunit.[1][4][5] This characteristic makes NVP-AAMO077 a valuable
pharmacological tool for dissecting the specific roles of GIuN2A-containing NMDA receptors in
synaptic transmission, plasticity, and various neurological conditions. These application notes
provide a comprehensive protocol for the preparation and intraperitoneal (i.p.) administration of
NVP-AAMO77 in rodent models, summarizing key data and illustrating relevant pathways and
workflows.

Data Presentation

Quantitative data regarding the properties, solubility, and established in vivo dosages of NVP-
AAMO77 are summarized below for ease of reference.

Table 1: Physicochemical and Pharmacological Properties of NVP-AAMO077
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Property Description Source(s)
Competitive antagonist at

Mechanism of Action the glutamate binding site [11[4]
of the NMDA receptor.
Preferential for GIUN2A-

) . containing NMDA receptors

Subunit Selectivity o [11[4115]
over GluN2B-containing
receptors.
~0.27 puM (for ANMDAR 1A/2A)

ICso (human) vs. ~29.6 uM (for ANMDAR [6]
1A/2B).

ICso (general) 8 nM. [2]

Molecular Formula C17H17BrNsOsP [2]

| Molecular Weight | 454.2 g/mol |[2] |
Table 2: Solubility and Vehicle Information for NVP-AAMO077

Solubility / Recommended

Solvent Source(s)
Use

Water Soluble. [11[2][7]

Saline (0.9%)

Recommended vehicle for in

Vivo injections.

[8]

DMSO & Saline

Can be dissolved in DMSO
and subsequently diluted with

sterile saline.

[6]

| H20 (heated/sonicated) | 22.9 mg/mL (40.88 mM). Sonication and heating are recommended

for dissolution. |[9] |

Table 3: Reported In Vivo Dosages for NVP-AAMO077 Administration
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Administration

Animal Model Dose Application Source(s)
Route
. Cerebral
Intraperitoneal .
Mouse 10 mgl/kg (i.p) Ischemia [6]
i.p.
i Study
Maximal
Systemic
Mouse 23 mg/kg (EDso) -~ Electroshock [2][3]
(unspecified)

(Seizure) Test

Intraperitoneal Antidepressant-

Rat 10 mg/kg ) ) [10]
(i.p.) like Effects Study
Subcutaneous Social Behavior

Rat 1.25, 3.75 mg/kg [8]
(s.c)) Study

| Rat | 10-40 mg/kg | Subcutaneous (s.c.) | Motor Activity Study [[6] |

Table 4: General Guidelines for Intraperitoneal Injections in Rodents

. Max Injection
Species Needle Gauge Source(s)
Volume
<10 mL/kg (e.g.,
Mouse 25-30 G 0.25 mL for a 25g [11][12]

mouse)

| Rat | 23-25 G | < 10 mL/kg (e.g., 2.5 mL for a 250q rat) |[12] |

Experimental Protocols

Protocol 1: Preparation of NVP-AAMO077 for
Intraperitoneal Injection

This protocol describes the preparation of a sterile NVP-AAMO077 solution suitable for in vivo
I.p. administration.
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Materials:

e NVP-AAMO077 powder

» Sterile, pyrogen-free 0.9% saline solution
 Sterile microcentrifuge tubes or vials

o Vortex mixer

 Sterile syringe filters (0.22 pm)

» Sterile syringes and needles

Procedure:

o Calculate Required Mass: Determine the total amount of NVP-AAMO077 required based on
the desired dose (e.g., 10 mg/kg), the number of animals, and their average weight. Prepare
a slight excess to account for transfer losses.

» Weigh Compound: Accurately weigh the calculated mass of NVP-AAMO77 powder in a
sterile microcentrifuge tube.

e Add Vehicle: Add the appropriate volume of sterile 0.9% saline to the tube to achieve the
desired final concentration. The concentration should be calculated to ensure the final
injection volume is within the recommended limits for the animal model (see Table 4).

o Dissolve Compound: Vortex the solution thoroughly. If solubility issues arise, gentle warming
or sonication may be used, as recommended by some suppliers.[9] Ensure the compound is
fully dissolved and no precipitate is visible.

 Sterile Filtration: Draw the solution into a sterile syringe. Attach a 0.22 um sterile syringe filter
and expel the solution into a new sterile vial. This step removes any potential microbial
contamination.

o Storage: It is recommended to prepare and use solutions on the same day.[1] If storage is
necessary, solutions may be stored at -20°C for up to one month.[1] Before use, thaw the
solution, bring it to room temperature, and check for any precipitation.
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Protocol 2: Intraperitoneal (i.p.) Injection Procedure in
Rodents

This protocol provides a step-by-step guide for safely administering the prepared NVP-

AAMO77 solution via i.p. injection.

Materials:

Prepared sterile NVP-AAMO077 solution
Appropriately sized sterile syringes and needles (see Table 4)
70% ethanol or other suitable skin disinfectant

Gauze or cotton swabs

Procedure:

Animal Restraint;

o Mouse: Gently restrain the mouse using a preferred method, such as the "three-finger"
grip, by grasping the loose skin over the shoulders. The tail can be secured to minimize
lower body movement.[11]

o Rat: A two-person technique is recommended. One person restrains the rat with its head
held lower than its body, while the second person performs the injection.[12]

Identify Injection Site: Turn the restrained animal so its abdomen is facing upwards. The
target injection site is the lower right quadrant of the abdomen.[11] This location minimizes
the risk of puncturing the cecum, bladder, or other vital organs.

Prepare Site: Disinfect the injection site with a cotton swab soaked in 70% ethanol. Tilt the
animal's head downwards to help shift the abdominal organs cranially, away from the

injection site.[11]

e Perform Injection:

o Insert the needle, bevel up, at a 30-45° angle into the identified lower right quadrant.[11]
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o Gently aspirate by pulling back the plunger to ensure no blood (indicating vessel puncture)
or other fluids are drawn into the syringe.[12]

o If aspiration is clear, depress the plunger steadily to administer the solution. Avoid
unnecessary movement of the needle within the abdominal cavity.[11]

o Withdraw Needle: Once the injection is complete, withdraw the needle swiftly and smoothly.

o Post-Procedure Monitoring: Return the animal to its cage and monitor it for any signs of
adverse reactions, such as distress, abdominal swelling, or mobility issues.
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Caption: Mechanism of NVP-AAMO077 as a competitive antagonist at the NMDA receptor.
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Caption: Inhibition of the CaMKIV-TORC1-CREB pathway by NVP-AAMO077.[6]
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Caption: Experimental workflow for NVP-AAMO77 intraperitoneal injection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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